Cas no 54-28-4 (γ-Tocopherol)

• Product Name: γ-Tocopherol
• CAS No: 54-28-4
• MF: C₂₈H₄₈O₂
• MW: 416.679529190063
• MDL: MFCD00066529
• CID: 33580
• PubChem ID: 24899992
• Update Time: 2026-05-14

γ-Tocopherol Chemical and Physical Properties

Names and Identifiers

• D-gamma-Tocopherol
• [2R-[2R*(4R*,8R*)]]-3,4-Dihydro-2,7,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• D-γ-Tocopherol
• (+)-γ-Tocopherol
• (+)-g-Tocopherol
• (+)-β-Tocopherol
• (+)-γ−Tocopherol (Vitamin E) solution
• TOCOPHEROL, D-GAMMA-(P) PrintBack
• TOCOPHEROL, D-GAMMA-(RG)
• γ-Tocopherol
• gamma-tocopherol
• (+)-gamma-Tocopherol
• 7,8-Dimethyltocol
• RRR-gamma-Tocopherol
• QUEDXNHFTDJVIY-DQCZWYHMSA-N
• 8EF1Z1238F
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,7,8-trimethyl-2-[(4R,8R)-4,8,1

• MDL： MFCD00066529
• Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-19-26(29)23(5)24(6)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1
• InChI Key： QUEDXNHFTDJVIY-DQCZWYHMSA-N
• SMILES： O1C2=C(C([H])([H])[H])C(C([H])([H])[H])=C(C([H])=C2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 416.36500
• Monoisotopic Mass: 416.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 416.7
• Surface Charge: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Light brown viscous liquid
• Density: 0.933g/cm3
• Melting Point: -67.50°C.@760.00mmHg
• Boiling Point: 200 °C (0.1 mmHg)
• Flash Point: 206°C
• Refractive Index: n20/D 1.505
• Solubility: 128 mg/mL
• PSA: 29.46000
• LogP: 8.53180
• Refractive Index: [n]D/20 1,503-1,507
• Specific Rotation: 30 º (c=2.0 in isooctane 25 ºC)
• Color/Form: 1.0 mg/mL in methanol
• Vapor Pressure: 2.35E-11mmHg at 25°C
• Merck: 13,9573
• Fluka: 8-10-23
• Solubility: Not available

γ-Tocopherol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols
• Solvents and Organic Chemicals Organic Compounds